2-[3-(1H-pyrazol-3-yl)phenyl]-1,3-thiazole

• IUPAC Name: 2-[3-(1H-pyrazol-5-yl)phenyl]-1,3-thiazole
• InChI: InChI=1S/C12H9N3S/c1-2-9(11-4-5-14-15-11)8-10(3-1)12-13-6-7-16-12/h1-8H,(H,14,15)
• InChI Key: HCZMEGAWZHLEPJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=NC=CS2)C3=CC=NN3
• Molecular Formula: C12H9N3S
• Molecular Weight: 227.29 g/mol

Description

Synthesis Analysis

The synthesis of similar molecules, particularly those containing pyrazole and thiazole moieties, involves multi-step processes that may include condensation, cyclization, and substitution reactions. One efficient method described involves a one-pot, multi-component reaction that allows for the rapid synthesis of diversely functionalized derivatives with high yields (Jilloju et al., 2021). Another approach utilizes a one-pot, four-component condensation reaction, highlighting the versatility and efficiency of synthesizing complex molecules in a single step (Bade & Vedula, 2015).

Molecular Structure Analysis

The molecular structure of compounds in this class is typically confirmed using various spectroscopic and analytical techniques, including IR, NMR, and X-ray crystallography. The structural characterization often reveals the planarity or non-planarity of the molecule, the orientation of substituents, and the confirmation of the heterocyclic rings involved (Kariuki et al., 2021).

Future Directions

The future directions for “2-[3-(1H-pyrazol-3-yl)phenyl]-1,3-thiazole” could involve further exploration of its potential biological activities and its use in the development of new drugs. Given the wide range of activities exhibited by similar compounds, it could be a promising area of research.